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Compound of Interest

Compound Name: Bis-Propargyl-PEG7

CAS No.: 1351373-46-0

Cat. No.: B606191

Get Quote

This technical guide provides a comprehensive overview of Bis-Propargyl-PEG7, a

homobifunctional crosslinker, for researchers, scientists, and drug development professionals.

It details the chemical structure, physicochemical properties, and key applications, with a focus

on bioconjugation via copper-catalyzed azide-alkyne cycloaddition (CuAAC) click chemistry.

This guide includes structured data tables for easy reference, detailed experimental protocols,

and visualizations of experimental workflows.

Chemical Structure and Properties
Bis-Propargyl-PEG7 is a polyethylene glycol (PEG)-based linker containing two terminal

propargyl groups.[1] The propargyl groups serve as reactive handles for click chemistry,

allowing for the covalent linkage of molecules functionalized with azides.[2] The central PEG7

chain is a hydrophilic spacer that enhances the solubility of the molecule and its conjugates in

aqueous media.[2]

Chemical Structure:

IUPAC Name: 4,7,10,13,16,19,22-heptaoxapentacosa-1,24-diyne[3]
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SMILES Code: C#CCOCCOCCOCCOCCOCCOCCOCC#C[3]

Quantitative data for Bis-Propargyl-PEG7 is summarized in the table below.

Property Value Reference(s)

CAS Number 400775-35-1 [3]

Molecular Formula C₁₈H₃₀O₇ [2]

Molecular Weight 358.43 g/mol [2]

Exact Mass 358.1992 [3]

Purity ≥98% [2]

Appearance
Colorless to light yellow oil or

solid
[4]

Solubility
Soluble in DMSO, DMF, DCM,

and water
[3][4]

Storage Conditions

Short term (days to weeks) at

0-4°C; Long term (months to

years) at -20°C in a dry, dark

environment

[2]

Applications in Research and Drug Development
The bifunctional nature of Bis-Propargyl-PEG7 makes it a versatile tool in several areas of

research and drug development, primarily leveraging the efficiency and specificity of click

chemistry.

Bioconjugation and Crosslinking: The two terminal alkyne groups allow for the crosslinking of

two azide-containing molecules, such as proteins, peptides, or nucleic acids, to form well-

defined conjugates.[5]

PROTAC Synthesis: Bis-Propargyl-PEG7 can be used as a linker in the synthesis of

Proteolysis Targeting Chimeras (PROTACs).[6] PROTACs are heterobifunctional molecules

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.benchchem.com/pdf/Application_Notes_Utilizing_Boc_NH_PEG7_propargyl_for_Advanced_Hydrogel_Formation.pdf
https://www.benchchem.com/product/b606191/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-bis-propargyl-peg7-structure-properties-and-applications
https://www.benchchem.com/pdf/Application_Notes_Utilizing_Boc_NH_PEG7_propargyl_for_Advanced_Hydrogel_Formation.pdf
https://www.medkoo.com/products/19493
https://www.medkoo.com/products/19493
https://www.benchchem.com/pdf/Application_Notes_Utilizing_Boc_NH_PEG7_propargyl_for_Advanced_Hydrogel_Formation.pdf
https://www.medkoo.com/products/19493
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Utilizing_Boc_NH_PEG7_propargyl_in_PROTAC_Synthesis.pdf
https://www.benchchem.com/pdf/Application_Notes_Utilizing_Boc_NH_PEG7_propargyl_for_Advanced_Hydrogel_Formation.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Utilizing_Boc_NH_PEG7_propargyl_in_PROTAC_Synthesis.pdf
https://www.medkoo.com/products/19493
https://www.benchchem.com/product/b606191/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-bis-propargyl-peg7-structure-properties-and-applications
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Bis_propargyl_PEG1_with_Azide_Compounds.pdf
https://www.benchchem.com/product/b606191/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-bis-propargyl-peg7-structure-properties-and-applications
https://www.amsbio.com/bis-propargyl-peg7-ams-t14660-5-mg
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606191?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


that recruit a target protein to an E3 ubiquitin ligase, leading to the degradation of the target

protein.[7]

Hydrogel Formation: This linker can be reacted with multi-azide crosslinkers to form

biocompatible hydrogels.[8][9] These hydrogels have applications in drug delivery, tissue

engineering, and 3D cell culture.[8][9]

Nanoparticle Functionalization: The surface of nanoparticles can be modified with Bis-
Propargyl-PEG7 to introduce alkyne groups.[10] These functionalized nanoparticles can

then be conjugated with azide-containing targeting ligands, imaging agents, or therapeutic

molecules.[10]

Antibody-Drug Conjugates (ADCs): Bis-Propargyl-PEG7 can be used to link cytotoxic drugs

to antibodies, creating ADCs for targeted cancer therapy.[11]

Experimental Protocols
The following are detailed protocols for the use of Bis-Propargyl-PEG7 in common

applications. These should be considered as a starting point and may require optimization for

specific molecules and experimental conditions.

General Protocol for Copper-Catalyzed Azide-Alkyne
Cycloaddition (CuAAC)
This protocol describes a general procedure for the crosslinking of two azide-containing

molecules using Bis-Propargyl-PEG7.

Materials:

Bis-Propargyl-PEG7

Azide-containing molecule 1 (Molecule A-N₃)

Azide-containing molecule 2 (Molecule B-N₃)

Copper(II) sulfate (CuSO₄)

Sodium Ascorbate
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Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) (optional, recommended for

bioconjugation)

Solvent (e.g., DMSO, DMF, or a mixture of t-BuOH/water)

Degassed deionized water or buffer

Reagent Preparation:

Prepare a stock solution of Bis-Propargyl-PEG7 (e.g., 10 mM in DMSO).

Prepare stock solutions of Molecule A-N₃ and Molecule B-N₃ in a compatible solvent.

Prepare a stock solution of CuSO₄ (e.g., 20 mM in deionized water).

Prepare a stock solution of THPTA (e.g., 100 mM in deionized water).

Freshly prepare a stock solution of Sodium Ascorbate (e.g., 100 mM in deionized water).

Reaction Procedure:

In a reaction vial, combine Molecule A-N₃ and Molecule B-N₃ in the desired molar ratio in the

chosen solvent.

Add Bis-Propargyl-PEG7 to the mixture. A 1:1:1 molar ratio is a common starting point for

crosslinking.

If using a ligand, add THPTA to the reaction mixture (typically 5 equivalents relative to

CuSO₄).

Initiate the reaction by adding the CuSO₄ solution (final concentration typically 1-5 mM)

followed by the freshly prepared Sodium Ascorbate solution (final concentration typically 5-

10 mM).[5]

Seal the reaction vial and stir at room temperature for 1-4 hours. The reaction progress can

be monitored by LC-MS or TLC.[7]

Upon completion, the reaction can be quenched by adding a chelating agent like EDTA.[12]
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Purify the conjugate using an appropriate method such as size exclusion chromatography

(SEC) or reverse-phase high-performance liquid chromatography (RP-HPLC).[5]

Protocol for Hydrogel Formation
This protocol outlines the formation of a hydrogel using Bis-Propargyl-PEG7 and a multi-azide

crosslinker.

Materials:

Bis-Propargyl-PEG7

Multi-azide crosslinker (e.g., a 4-arm PEG-Azide)

Copper(II) sulfate (CuSO₄)

Sodium Ascorbate

Phosphate-buffered saline (PBS), pH 7.4

Procedure:

Prepare a stock solution of Bis-Propargyl-PEG7 in PBS (e.g., 10% w/v).

Prepare a stock solution of the multi-azide crosslinker in PBS to achieve a 1:1 molar ratio of

alkyne to azide groups.

In a suitable mold, combine the Bis-Propargyl-PEG7 solution and the multi-azide

crosslinker solution.

Initiate gelation by adding CuSO₄ solution (final concentration ~1-5 mM) followed by freshly

prepared Sodium Ascorbate solution (final concentration ~10-50 mM).[13]

Mix the solution thoroughly but gently.

Allow the mixture to stand at room temperature for gelation to occur. Gelation time can vary

from minutes to an hour.[8]
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Once formed, the hydrogel can be washed with PBS to remove unreacted components and

the copper catalyst.[8]

Mandatory Visualizations
The following diagrams, generated using Graphviz (DOT language), illustrate key experimental

workflows involving Bis-Propargyl-PEG7.
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General Workflow for CuAAC Crosslinking

Reagent Preparation
(Bis-Propargyl-PEG7, Azide Molecules, Catalyst)

Reaction Setup
(Combine reactants in solvent)

Reaction Initiation
(Add CuSO4 and Sodium Ascorbate)

Incubation
(Stir at room temperature for 1-4 hours)

Purification
(SEC or RP-HPLC)

Characterization
(LC-MS, NMR)

Click to download full resolution via product page

General workflow for a CuAAC crosslinking reaction.
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PROTAC Synthesis Workflow

Ligand-Linker Synthesis

Final PROTAC Assembly

POI Ligand-Azide

CuAAC Reaction 1

Bis-Propargyl-PEG7

POI Ligand-PEG7-Propargyl

CuAAC Reaction 2

E3 Ligase Ligand-Azide

Final PROTAC

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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and industry.

Contact
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Phone: (601) 213-4426
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